Ethyl 3-(isonicotinoylamino)but-2-enoate

• Molecular Formula: C12H14N2O3
• Molecular Weight: 234.25 g/mol
• IUPAC Name: ethyl (E)-3-(pyridine-4-carbonylamino)but-2-enoate
• InChI: InChI=1S/C12H14N2O3/c1-3-17-11(15)8-9(2)14-12(16)10-4-6-13-7-5-10/h4-8H,3H2,1-2H3,(H,14,16)/b9-8+
• InChI Key: QDOWCZACUYOHOL-CMDGGOBGSA-N
• Isomeric SMILES: CCOC(=O)/C=C(\C)/NC(=O)C1=CC=NC=C1
• SMILES: CCOC(=O)C=C(C)NC(=O)C1=CC=NC=C1

Description

Ethyl 3-(isonicotinoylamino)but-2-enoate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a derivative of isonicotinic acid, which is widely used in the pharmaceutical industry for the synthesis of various drugs. Ethyl 3-(isonicotinoylamino)but-2-enoate is a versatile compound that has shown promising results in scientific research, making it an attractive subject for further investigation.

Mechanism of Action

The mechanism of action of Ethyl 3-(isonicotinoylamino)but-2-enoate is not fully understood, but it is believed to act through multiple pathways. It has been shown to inhibit the activity of certain enzymes and proteins involved in the proliferation and survival of cancer cells. It also exhibits anti-inflammatory and antioxidant activities, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
Ethyl 3-(isonicotinoylamino)but-2-enoate has been shown to have various biochemical and physiological effects. It has been found to induce apoptosis (programmed cell death) in cancer cells, which can lead to the suppression of tumor growth. The compound also exhibits anti-inflammatory and antioxidant activities, which may contribute to its therapeutic effects. Additionally, it has been shown to have low toxicity, making it a promising candidate for further development.

Advantages and Limitations for Lab Experiments

The advantages of using Ethyl 3-(isonicotinoylamino)but-2-enoate in lab experiments include its versatility, low toxicity, and potential applications in various fields of scientific research. However, there are also limitations to its use, such as the complexity of its synthesis and the need for optimization of reaction conditions to achieve a high yield of the product.

Future Directions

There are several future directions for the research on Ethyl 3-(isonicotinoylamino)but-2-enoate. One potential direction is the development of new drugs based on the compound's structure and mechanism of action. Another direction is the investigation of its potential applications in the treatment of infectious diseases. Additionally, the compound's use as a building block for the synthesis of novel materials and as a ligand in coordination chemistry could also be explored. Further studies are needed to fully understand the compound's potential and limitations in various fields of scientific research.

Synthesis Methods

The synthesis of Ethyl 3-(isonicotinoylamino)but-2-enoate can be achieved through a multi-step process. The first step involves the reaction of isonicotinic acid with ethyl acetoacetate in the presence of a base to form the corresponding enolate. The enolate then undergoes a Michael addition reaction with acrylonitrile to form the desired product. The reaction conditions and parameters can be optimized to achieve a high yield of the product.

Scientific Research Applications

Ethyl 3-(isonicotinoylamino)but-2-enoate has been extensively studied for its potential applications in various fields of scientific research. It has shown promising results in the synthesis of new drugs, particularly in the treatment of cancer and infectious diseases. The compound has also been investigated for its anti-inflammatory and antioxidant properties. Furthermore, it has been used as a building block in the synthesis of novel materials and as a ligand in coordination chemistry.